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Compound of Interest

Compound Name: 2-Propyl-D-proline

Cat. No.: B15210176

Disclaimer: The following protocols are based on the chemical properties of D-proline, as
information regarding "2-Propyl-D-proline" is not readily available in scientific literature. It is
presumed that "2-Propyl-D-proline” was a typographical error. Researchers should adjust
these protocols based on the specific requirements of their experiments.

Introduction

D-proline is the D-enantiomer of the proteinogenic amino acid proline.[1] It and its derivatives
are utilized in various chemical and biological applications, including asymmetric catalysis and
as a component in the synthesis of pharmaceutical compounds.[2][3][4] Proper preparation of
D-proline solutions is critical for experimental accuracy and reproducibility. These notes provide
detailed protocols for the preparation of D-proline solutions for research purposes.

Chemical and Physical Properties

A summary of the key chemical and physical properties of D-proline is presented in the table
below. This information is essential for accurate solution preparation and storage.
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Property Value Reference
Molecular Formula C5H9NO2 [1112]1[5]
Molecular Weight 115.13 g/mol [1][5]

Colorless to pale yellow

Appearance ) ) [6]
crystalline solid or powder
_ . 213-215°C (with
Melting Point N [2]
decomposition)
Solubility in Water 1620 g/L at 20°C [2]

o Slightly soluble in acetone,
Solubility in other solvents ) .
insoluble in ethanol.

[2]

Optical Rotation +84° (c=1 in water)

[2]

Sensitivity Hygroscopic

[2](6]

Experimental Protocols

Preparation of a 1 M D-Proline Stock Solution

This protocol describes the preparation of a 1 M stock solution of D-proline in water.

Materials:

e D-proline (solid)

¢ Distilled or deionized water

e Volumetric flask (e.g., 100 mL)

e Analytical balance

o Spatula and weighing paper/boat

» Magnetic stirrer and stir bar

o Sterile filter (0.22 pum pore size)
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» Sterile storage bottles

Procedure:

o Calculate the required mass of D-proline:

o For a1 M solution, you need 115.13 g of D-proline per liter of solvent.

o To prepare 100 mL of a 1 M solution, the required mass is: 115.13 g/mol * 1 mol/L* 0.1 L =
11.513 g.

e Weigh the D-proline:

o Place a weighing boat on the analytical balance and tare it.

o Carefully weigh out 11.513 g of D-proline.

» Dissolve the D-proline:

[e]

Add approximately 70 mL of distilled water to the volumetric flask.

o

Transfer the weighed D-proline to the flask.

[¢]

Add a magnetic stir bar and place the flask on a magnetic stirrer.

[¢]

Stir until the D-proline is completely dissolved. Gentle heating may be applied to aid
dissolution, but do not boil.

o Adjust the final volume:

o Once dissolved, remove the stir bar and carefully add distilled water to the 100 mL mark.

o Cap the flask and invert it several times to ensure the solution is homogeneous.

 Sterilization and Storage:

o For biological applications, sterilize the solution by passing it through a 0.22 um sterile
filter into a sterile storage bottle.
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o Store the stock solution at 2-8°C. For long-term storage, aliquoting and freezing at -20°C

is recommended to avoid repeated freeze-thaw cycles.

Preparation of Working Solutions

This protocol outlines the dilution of the 1 M stock solution to prepare working solutions of

desired concentrations.

Materials:

1 M D-proline stock solution

Appropriate solvent (e.qg., sterile water, buffer)

Sterile conical tubes or vials

Micropipettes

Procedure:

e Use the dilution formula (C1V1 = C2V2):

[¢]

C1 = Concentration of the stock solution (1 M)

V1 = Volume of the stock solution to be used

[¢]

[e]

C2 = Desired concentration of the working solution

o

V2 = Final volume of the working solution

o Example: Preparation of 10 mL of a 10 mM working solution:

o (1M)*V1=(0.01M)* (10 mL)
o V1=0.1 mLor 100 pL
e Dilution:

o In a sterile tube, add 9.9 mL of the desired solvent.
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o Add 100 pL of the 1 M D-proline stock solution.

o Vortex briefly to mix.

Visualizations
Experimental Workflow for Solution Preparation

The following diagram illustrates the general workflow for preparing a sterile D-proline solution
for experimental use.
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Workflow for D-Proline Solution Preparation
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Caption: Workflow for D-Proline Solution Preparation.

Logical Relationship for Dilution Calculation

This diagram shows the relationship between the parameters used in the dilution calculation.
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Dilution Calculation Logic
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Caption: Dilution Calculation Logic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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